Cas no 42508-06-5 ((2,7-Dimethyl-2,4,6-octatrienylene)bistriphenylphosphonium Bromide)

(2,7-Dimethyl-2,4,6-octatrienylene)bistriphenylphosphonium bromide is a highly functionalized phosphonium salt featuring a conjugated diene linker between two triphenylphosphonium groups. This structural motif enhances its utility as a versatile intermediate in organic synthesis, particularly in Wittig and related olefination reactions. The extended conjugation and electron-withdrawing phosphonium moieties contribute to its reactivity, enabling selective C=C bond formation. Its crystalline nature ensures consistent purity, while the bromide counterion offers solubility in polar organic solvents, facilitating handling. This compound is particularly valuable in the synthesis of polyene systems and complex molecular architectures, making it a preferred choice for advanced synthetic applications in pharmaceuticals and materials science.
(2,7-Dimethyl-2,4,6-octatrienylene)bistriphenylphosphonium Bromide structure
42508-06-5 structure
Product Name:(2,7-Dimethyl-2,4,6-octatrienylene)bistriphenylphosphonium Bromide
CAS No:42508-06-5
MF:C46H44BrP2
MW:738.693093299866
CID:5730679
Update Time:2025-06-12

(2,7-Dimethyl-2,4,6-octatrienylene)bistriphenylphosphonium Bromide Chemical and Physical Properties

Names and Identifiers

    • (2,7-Dimethyl-2,4,6-octatrienylene)bis[triphenylphosphonium Bromide
    • (2,7-Dimethyl-2,4,6-octatrienylene)bistriphenylphosphonium Bromide
    • Inchi: 1S/C46H44P2.BrH/c1-39(37-47(41-25-9-3-10-26-41,42-27-11-4-12-28-42)43-29-13-5-14-30-43)23-21-22-24-40(2)38-48(44-31-15-6-16-32-44,45-33-17-7-18-34-45)46-35-19-8-20-36-46;/h3-36H,37-38H2,1-2H3;1H/q+2;/p-1
    • InChI Key: KMVSUZRGXYJDGF-UHFFFAOYSA-M
    • SMILES: [P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC(C)=CC=CC=C(C)C[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.[Br-]

(2,7-Dimethyl-2,4,6-octatrienylene)bistriphenylphosphonium Bromide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D323460-25mg
(2,7-Dimethyl-2,4,6-octatrienylene)bis[triphenylphosphonium Bromide]
42508-06-5
25mg
$270.00 2023-05-18
TRC
D323460-50mg
(2,7-Dimethyl-2,4,6-octatrienylene)bis[triphenylphosphonium Bromide]
42508-06-5
50mg
$500.00 2023-05-18
TRC
D323460-100mg
(2,7-Dimethyl-2,4,6-octatrienylene)bis[triphenylphosphonium Bromide]
42508-06-5
100mg
$959.00 2023-05-18
TRC
D323460-250mg
(2,7-Dimethyl-2,4,6-octatrienylene)bis[triphenylphosphonium Bromide]
42508-06-5
250mg
$ 1800.00 2023-09-08

Additional information on (2,7-Dimethyl-2,4,6-octatrienylene)bistriphenylphosphonium Bromide

Introduction to (2,7-Dimethyl-2,4,6-octatrienylene)bistriphenylphosphonium Bromide (CAS No. 42508-06-5)

(2,7-Dimethyl-2,4,6-octatrienylene)bistriphenylphosphonium bromide (CAS No. 42508-06-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its distinct molecular structure, which consists of a central 2,7-dimethyl-2,4,6-octatrienylene core flanked by two triphenylphosphonium moieties. The bromide counterion further contributes to its chemical stability and reactivity profile.

The triphenylphosphonium moiety is a well-known organophosphorus compound that has been extensively studied for its applications in catalysis, materials science, and medicinal chemistry. The presence of this group in (2,7-Dimethyl-2,4,6-octatrienylene)bistriphenylphosphonium bromide imparts unique electronic and steric properties that make it a valuable reagent in various synthetic transformations. Additionally, the 2,7-dimethyl-2,4,6-octatrienylene core provides a conjugated system that can participate in π-electron interactions and photochemical processes.

Recent research has highlighted the potential of (2,7-Dimethyl-2,4,6-octatrienylene)bistriphenylphosphonium bromide in the development of novel materials and therapeutic agents. For instance, studies have shown that this compound can serve as an efficient catalyst in asymmetric synthesis reactions, leading to the production of enantiomerically pure compounds with high yields and selectivities. This is particularly important in the pharmaceutical industry, where enantiomeric purity is crucial for the efficacy and safety of drug molecules.

In the realm of materials science, (2,7-Dimethyl-2,4,6-octatrienylene)bistriphenylphosphonium bromide has been explored for its potential in the fabrication of organic electronic devices. The conjugated nature of the 2,7-dimethyl-2,4,6-octatrienylene core allows for efficient charge transport and energy transfer processes. Researchers have demonstrated that this compound can be used as a dopant or additive in organic semiconductors to enhance their performance in applications such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

Furthermore, the biological activity of (2,7-Dimethyl-2,4,6-octatrienylene)bistriphenylphosphonium bromide has been investigated in several studies. Preliminary results suggest that this compound exhibits potent antimicrobial properties against a range of pathogenic bacteria and fungi. The mechanism of action is thought to involve disruption of microbial cell membranes due to the cationic nature of the triphenylphosphonium moiety. This makes it a promising candidate for the development of new antimicrobial agents to combat drug-resistant infections.

In addition to its antimicrobial properties, (2,7-Dimethyl-2,4,6-octatrienylene)bistriphenylphosphonium bromide has also shown potential as a bioactive molecule with anti-inflammatory and anti-cancer activities. Studies have indicated that this compound can modulate key signaling pathways involved in inflammation and cell proliferation. For example, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammatory responses and cancer progression.

The synthesis of (2,7-Dimethyl-2,4,6-octatrienylene)bistriphenylphosphonium bromide typically involves several steps. The first step often involves the preparation of the 2,7-dimethyl-2,4,6-octatrienylene core through a series of Wittig reactions or other olefin metathesis methods. Subsequently, the triphenylphosphonium moieties are introduced via quaternization reactions using phosphines and appropriate halides. The final step involves the formation of the bromide salt through ion exchange or direct reaction with bromine.

Despite its promising applications and biological activities, further research is needed to fully understand the mechanisms underlying the properties of (2,7-Dimethyl-2,4,6-octatrienylene)bistriphenylphosphonium bromide. Ongoing studies are focused on optimizing its synthesis routes to improve yield and purity while reducing costs and environmental impact. Additionally, efforts are being made to explore its potential in combination therapies and multifunctional materials.

In conclusion, (2,7-Dimethyl-2,4,6-octatrienylene)bistriphenylphosphonium bromide (CAS No. 42508-06-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique molecular structure endows it with diverse chemical properties that make it an attractive candidate for further investigation and development in catalysis, materials science, and pharmaceutical research.

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